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Compound of Interest

Compound Name: NSC45586 sodium

Cat. No.: B10825410 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of NSC45586 sodium, a selective inhibitor

of the PH domain and leucine-rich repeat protein phosphatases (PHLPP). This document is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the molecular mechanisms and experimental applications of this compound.

Core Compound Specifications
NSC45586 sodium is a small molecule inhibitor targeting the PP2C phosphatase domain of

PHLPP1 and PHLPP2.[1][2][3] Its inhibitory action leads to the activation of key signaling

pathways, notably the Akt pathway, making it a valuable tool for studying cellular survival,

proliferation, and apoptosis.[1][2][4]

Parameter Value Reference

CAS Number 6300-44-3 [2][5][6][7]

Molecular Weight 412.38 g/mol [2][5][6]

Molecular Formula C20H17N6NaO3 [5]

Mechanism of Action: PHLPP Inhibition and Akt
Activation
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NSC45586 selectively inhibits PHLPP1 and PHLPP2, which are phosphatases that

dephosphorylate and inactivate the serine/threonine kinase Akt.[1][5] By inhibiting PHLPP,

NSC45586 promotes the phosphorylation and subsequent activation of Akt.[1][3] Activated Akt,

in turn, phosphorylates downstream targets, including the Forkhead box protein O1 (FOXO1).

[4] This phosphorylation event leads to the translocation of FOXO1 from the nucleus to the

cytoplasm, thereby inhibiting its transcriptional activity and modulating fundamental cellular

processes such as apoptosis and survival.[4]
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NSC45586 signaling pathway.
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Experimental Protocols
In Vitro Studies with Chondrocytes
A common application of NSC45586 is in the study of chondrocyte maturation and viability. The

following protocol is a synthesis of methodologies reported in the literature.

Cell Culture and Treatment:

Cell Seeding: ATDC5 cells are seeded at a density of 5 x 10^5 cells/well in a six-well plate.[5]

Primary immature chondrocytes are also plated and allowed to adhere overnight.[5]

Culture Medium: The cells are maintained in DMEM supplemented with 10% FBS and 1%

antibiotic/antimycotic solution (100 units/mL penicillin, 100 µg/mL streptomycin, and 0.25

µg/mL Amphotericin B).[5]

NSC45586 Treatment: NSC45586 is added to the culture medium at a concentration of 25

µM.[5]

Incubation: The cells are incubated for 24 hours.[5]

RNA/Protein Extraction: Following incubation, the cells are collected for RNA or protein

extraction and subsequent analysis.[5]

Assessment of Apoptosis in Human Nucleus Pulposus (NP) Cells:

In studies investigating intervertebral disc degeneration, NSC45586 has been shown to protect

against apoptosis in NP cells.[4]

Induction of Apoptosis: Apoptosis can be induced by culturing NP cells in low serum

conditions.[4]

NSC45586 Treatment: Treatment with NSC45586 has been shown to inhibit apoptosis,

particularly in cells from male donors.[4]

Analysis: Cell apoptosis is assessed using methods such as the TUNEL assay.[4]

Experimental Workflow for In Vitro Analysis
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In vitro experimental workflow.

Solubility and Storage
Solubility: NSC45586 is soluble in DMSO at a concentration of 82 mg/mL (198.84 mM).[5][8]

It is insoluble in water and ethanol.[8]

Storage: As a powder, NSC45586 should be stored at -20°C for up to 3 years.[8] In solvent, it

should be stored at -80°C for up to 1 year.[8]

Conclusion
NSC45586 sodium is a potent and selective inhibitor of PHLPP1/2, offering a valuable tool for

investigating the Akt signaling pathway and its role in various cellular processes. The provided

information on its chemical properties, mechanism of action, and experimental protocols serves

as a comprehensive resource for researchers aiming to utilize this compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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